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The following table summarizes key outcomes from a Phase III study comparing oPac+E with IVpac in

patients with metastatic breast cancer [1].

Metric
Oral Paclitaxel +
Encequidar
(oPac+E)

Intravenous
Paclitaxel (IVpac)

Significance/Notes

Confirmed Response
Rate (ORR)

36% 23% P = 0.01

Median Progression-
Free Survival (PFS)

8.4 months 7.4 months HR=0.768; P=0.046

Median Overall
Survival (OS)

22.7 months 16.5 months HR=0.794; P=0.08 (trend)

Key Adverse Events
(Grade 3-4)

• Neuropathy (≥ Grade

3)

2% 15% Significantly lower with oPac+E

• Alopecia (all grades) 49% 62% Less frequent with oPac+E

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s005660?utm_src=pdf-body
https://www.smolecule.com/products/s005660?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/35858154/
https://www.smolecule.com/products/s005660?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Metric
Oral Paclitaxel +
Encequidar
(oPac+E)

Intravenous
Paclitaxel (IVpac)

Significance/Notes

• Neutropenic
complications

Increased Lower Higher in oPac+E, especially
with elevated liver enzymes

• Nausea, Vomiting,
Diarrhea

Increased Lower Higher in oPac+E

Administration Cost Analysis: Home vs. Clinic

An economic analysis from a US payer perspective compared the administration costs, excluding the drug

costs themselves. The results strongly favor home administration of oPac+E [2] [3].

Therapy and Setting
Cost Per Patient Per Month
(PPPM)

Relative Cost Difference vs.
oPac+E

Oral Paclitaxel + Encequidar
(Home)

$523 (Base for comparison)

IV Paclitaxel (175 mg/m², Clinic) $1,469 64.4% higher

Protein-Bound Paclitaxel (Clinic) $1,445 63.8% higher

IV Paclitaxel (80-100 mg/m²
weekly, Clinic)

$2,510 380% higher (4.8x)

The analysis concluded that the cost differences were primarily driven by the higher administration and

premedication costs associated with IV infusions in a clinic or office setting [2].

Mechanism of Action: How Encequidar Enables Oral
Delivery
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A key challenge with oral paclitaxel is its poor absorption into the bloodstream because it is actively pumped

out of gut cells by a protein called P-glycoprotein (P-gp). Encequidar is a novel, gut-specific P-gp inhibitor

that addresses this issue [2] [4].

The following diagram illustrates the mechanism of encequidar and the subsequent metabolic pathway that

enhances chemotherapy efficacy in resistant cells.

The diagram shows a two-part mechanism:

In the Gut: Encequidar blocks intestinal P-gp, allowing oral paclitaxel to be absorbed into the

bloodstream [2] [4].
In Resistant Cells: A pre-clinical study on colon cancer cells suggests encequidar can reverse

multidrug resistance (MDR) by inhibiting cellular P-gp. This disrupts energy production (TCA cycle)
and antioxidant defenses (glutathione metabolism), leading to a buildup of toxic reactive oxygen

species (ROS) that makes resistant cells vulnerable to chemotherapy again [5].

Key Considerations for Researchers

Trade-off in Safety Profile: While oPac+E offers significant advantages in reducing neuropathy and
alopecia, it is associated with a higher incidence of hematologic and gastrointestinal adverse events

[1]. Patients with elevated liver enzymes at baseline may be at higher risk for neutropenic infections
[1].

Patient Preference: A pharmacokinetic study found that 75% of patients preferred oral paclitaxel with
encequidar over the intravenous formulation, highlighting the value of convenience and avoiding

infusions [4].
Platform Technology: The strategy of using encequidar to enable oral delivery shows promise

beyond paclitaxel. A Phase I trial has demonstrated the feasibility of oral docetaxel when co-
administered with encequidar, suggesting this approach could be applied to other poorly absorbed

chemotherapeutics [6].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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